Cas no 84243-02-7 (1,2-Benzisoxazole, 3-(3-chloropropyl)-6-fluoro-)

• Product Name: 1,2-Benzisoxazole, 3-(3-chloropropyl)-6-fluoro-
• CAS No: 84243-02-7
• MF: C₁₀H₉ClFNO
• MW: 213.635965108871
• CID: 4211287
• PubChem ID: 10910880
• Update Time: 2025-07-21

1,2-Benzisoxazole, 3-(3-chloropropyl)-6-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole, 3-(3-chloropropyl)-6-fluoro-
• 1-Chloro-3-(6-fluoro-benzo[d]isoxazol-3-yl)-propane
• 3-(3-chloropropyl)-6-fluorobenzo[d]isoxazole
• DB-193270
• G76469
• 84243-02-7
• XONBKLFCLPGIPC-UHFFFAOYSA-N
• 3-(3-chloropropyl)-6-fluorobenzisoxazole
• 3-(3-chloropropvl)-6-fluoro-1,2-benzisoxazole
• 3-(3-CHLOROPROPYL)-6-FLUORO-1,2-BENZOXAZOLE
• 3-(3-chloropropyl)-6-fluoro-1,2-benzisoxazole
• 3-(-chloropropyl)-6-fluoro-1,2-benzisoxazole
• SCHEMBL5407608

• Inchi： 1S/C10H9ClFNO/c11-5-1-2-9-8-4-3-7(12)6-10(8)14-13-9/h3-4,6H,1-2,5H2
• InChI Key： XONBKLFCLPGIPC-UHFFFAOYSA-N
• SMILES： ClCCCC1C2C=CC(=CC=2ON=1)F

Computed Properties

• Exact Mass: 213.0356698g/mol
• Monoisotopic Mass: 213.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

Additional information on 1,2-Benzisoxazole, 3-(3-chloropropyl)-6-fluoro-

Introduction to 1,2-Benzisoxazole, 3-(3-chloropropyl)-6-fluoro (CAS No. 84243-02-7) and Its Emerging Applications in Chemical Biology

The compound 1,2-Benzisoxazole, 3-(3-chloropropyl)-6-fluoro (CAS No. 84243-02-7) represents a fascinating class of heterocyclic molecules that have garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzisoxazole core structure modified with a 3-(3-chloropropyl) substituent and a 6-fluoro group, exhibits unique chemical and biological properties that make it a promising candidate for various therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of benzisoxazole derivatives in the development of novel drugs. The benzisoxazole scaffold is known for its ability to interact with biological targets such as enzymes and receptors, making it a versatile platform for drug design. The introduction of fluorine at the 6-position enhances the metabolic stability and binding affinity of the molecule, while the 3-(3-chloropropyl) side chain provides additional functionalization opportunities for further optimization.

One of the most compelling aspects of this compound is its potential in the development of small-molecule inhibitors for critical biological pathways. Studies have demonstrated that benzisoxazole derivatives can modulate the activity of enzymes involved in cancer progression, inflammation, and neurodegenerative diseases. The specific arrangement of substituents in 1,2-Benzisoxazole, 3-(3-chloropropyl)-6-fluoro (CAS No. 84243-02-7) allows for precise tuning of its pharmacological properties, enabling researchers to develop highly selective inhibitors with minimal off-target effects.

In particular, the fluoro substituent at the 6-position has been shown to improve the bioavailability and pharmacokinetic profiles of benzisoxazole-based drugs. Fluorine atoms are well-known for their ability to enhance lipophilicity and binding affinity, which are crucial factors in drug design. This modification also contributes to the compound's resistance to metabolic degradation, allowing for prolonged therapeutic effects.

The 3-(3-chloropropyl) group adds another layer of complexity to the molecule's biological activity. Chlorine atoms are often incorporated into drug molecules to improve their binding interactions with biological targets. In this case, the 3-(3-chloropropyl) side chain may facilitate interactions with specific amino acid residues in enzymes or receptors, leading to enhanced efficacy and selectivity.

Current research is exploring the potential of 1,2-Benzisoxazole, 3-(3-chloropropyl)-6-fluoro (CAS No. 84243-02-7) as a lead compound for the development of novel therapeutic agents. Preclinical studies have shown promising results in animal models for conditions such as cancer and inflammatory diseases. The compound's ability to inhibit key enzymes involved in these pathologies makes it a valuable asset in drug discovery efforts.

Moreover, the structural features of this compound make it an excellent candidate for further derivatization and optimization. By modifying other parts of the molecule or introducing additional functional groups, researchers can fine-tune its biological activity and develop more effective drugs. The benzisoxazole core provides a stable scaffold that can be easily modified without compromising its essential pharmacological properties.

The synthesis of 1,2-Benzisoxazole, 3-(3-chloropropyl)-6-fluoro (CAS No. 84243-02-7) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired substituents onto the benzisoxazole core. These methods allow for precise control over the molecular structure, enabling researchers to produce compounds with high chemical integrity.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses confirm its molecular structure and purity, ensuring that it meets the standards required for further biological testing.

In conclusion,1,2-Benzisoxazole, 3-(3-chloropropyl)-6-fluoro (CAS No. 84243-02-7) is a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of substituents enhances its biological activity and makes it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound,1,2-Benzisoxazole derivatives are poised to play a crucial role in addressing some of today's most challenging medical conditions.